1-[(2,4-Difluorophenyl)methyl]cyclopentan-1-amine;hydrochloride

• IUPAC Name: 1-[(2,4-difluorophenyl)methyl]cyclopentan-1-amine;hydrochloride
• InChI: InChI=1S/C12H15F2N.ClH/c13-10-4-3-9(11(14)7-10)8-12(15)5-1-2-6-12;/h3-4,7H,1-2,5-6,8,15H2;1H
• InChI Key: KVCQIBZSYORNMF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CC2=C(C=C(C=C2)F)F)N.Cl
• Molecular Formula: C12H16ClF2N
• Molecular Weight: 247.71 g/mol

Description

1-[(2,4-Difluorophenyl)methyl]cyclopentan-1-amine;hydrochloride, also known as DF-MPC, is a chemical compound that has been widely used in scientific research for its potential therapeutic effects. This compound belongs to the class of cyclopentylamines, which are known for their ability to interact with various receptors in the human body.

Scientific Research Applications

Stable Carbonium Ions

• A study on stable carbonium ions, specifically 1-methylcyclopentyl cation, provides insights into the structure and stability of cyclopentyl-related compounds. This research contributes to a deeper understanding of the carbonium ion chain mechanism for hydrocarbon isomerization, which can be related to the chemical behavior of similar cyclopentan-amine compounds (Olah et al., 1967).

Synthesis and Biological Activities

• Research on the synthesis of novel azetidine-2-one derivatives of 1H-benzimidazole, which includes a process involving similar cyclopentan-amine structures, demonstrates significant antibacterial and cytotoxic activities. This indicates potential pharmaceutical applications for compounds with related structures (Noolvi et al., 2014).

Schiff Base Organotin(IV) Complexes

• A study on amino acetate functionalized Schiff base organotin(IV) complexes reveals their potential as anticancer drugs. These complexes, which include cyclopentane-related structures, show significant cytotoxicity against various human tumor cell lines (Basu Baul et al., 2009).

Hydrolysis Mechanisms

• The kinetics and mechanism of the hydrolysis of cyclopentolate hydrochloride, a compound with structural similarities, have been studied. Understanding these mechanisms is crucial for the development and optimization of pharmaceuticals and chemical reactions involving cyclopentane derivatives (Roy, 1995).

Cyclopentanol Derivatives

• Research on (R)-(−)-2,2-Diphenylcyclopentanol explores the synthesis and transformation of cyclopentanol derivatives. These studies can guide the development of new synthetic methods and applications for similar cyclopentan-amine compounds (Denmark et al., 2003).

Anticancer Agents

• Studies on the synthesis of 1-aryl-3-phenethylamino-1-propanone hydrochlorides, which are potential potent cytotoxic agents, provide insight into the development of new anticancer drugs. These compounds, related to cyclopentan-amine structures, show the potential for therapeutic applications (Mete et al., 2007).